Methyl 3-oxo-2-phenylpropanoate

• IUPAC Name: methyl 3-oxo-2-phenylpropanoate
• InChI: InChI=1S/C10H10O3/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-7,9H,1H3
• InChI Key: ORJFSDFCHJQCOH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C=O)C1=CC=CC=C1
• Molecular Formula: C10H10O3
• DSSTOX Substance ID: DTXSID70884197
• Molecular Weight: 178.18 g/mol
• CAS RN: 5894-79-1

Description

Methyl 3-oxo-2-phenylpropanoate is a chemical compound that is part of a broader class of organic molecules known for their utility in synthetic organic chemistry. This compound and its derivatives are often used as intermediates in the synthesis of various complex molecules, including pharmaceuticals and natural products.

Synthesis Analysis

The synthesis of compounds related to methyl 3-oxo-2-phenylpropanoate can be achieved through various methods. For instance, the Reformatsky reaction of 2-phenylpropanal with methyl α-bromopropionate leads to the formation of diastereomeric methyl 3-hydroxy-2-methyl-4-phenylvalerates, which are closely related to the target compound . Additionally, methyl 2-iodo-2-(phenylsulfonyl)-4-pentenoate, a compound with a similar structure, can be synthesized and further reacted in atom-transfer radical cyclizations to produce annulation products . Moreover, the synthesis of 1,1-dimethoxy-2-phenylpropane through a three-step process starting from 2-phenylpropene also provides insights into the synthetic routes that can be adapted for methyl 3-oxo-2-phenylpropanoate .

Molecular Structure Analysis

The molecular structure of compounds similar to methyl 3-oxo-2-phenylpropanoate has been studied using various spectroscopic and crystallographic techniques. For example, the crystal structure of methyl (±)-threo-3-hydroxy-2,3-diphenylpropanoate has been determined, revealing the trans conformation of the phenyl group and hydroxy group at the chiral centers . Additionally, the synthesis and characterization of methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate have been performed using XRD, FT-IR, UV–Vis, and NMR techniques, providing valuable information on the molecular and chemical properties of such compounds .

Chemical Reactions Analysis

Methyl 3-oxo-2-phenylpropanoate and its derivatives can undergo various chemical reactions. For instance, the compound can be involved in the synthesis of heterocyclic systems, as demonstrated by the preparation of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones using methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate . Furthermore, the synthesis of methyl 3-hydroxypropanoate catalyzed by epoxy ethane is another example of the chemical transformations that can be applied to related compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of methyl 3-oxo-2-phenylpropanoate derivatives can be deduced from related compounds. For example, the synthesis of (S)-methyl 2-[(furan-2-carbonyl)amino]-3-phenylpropanoate and its crystal structure analysis provide insights into the intermolecular hydrogen bonding that can influence the physical properties of such molecules . Additionally, the electrophilic fluorination of the dianion of methyl (R)-(-)-(N-benzoyl)-3-amino-3-phenylpropanoate to produce fluorine analogs of the C-13 side chain of taxol indicates the reactivity of these compounds towards halogenation reactions .

Scientific Research Applications

Chemoenzymatic Synthesis

• Synthesis of Paclitaxel and Docetaxel Side Chains: Methyl 3-oxo-2-phenylpropanoate has been used in the synthesis of C-13 side chain analogues of paclitaxel (Taxol) and docetaxel (Taxotere), important cancer treatment drugs (Hamamoto et al., 2000).

Fluorescence Sensing

• Dipole Moment Determination and Sensing Applications: Research has explored the use of derivatives of methyl 3-oxo-2-phenylpropanoate for determining dipole moments and as fluorescence sensors for the detection of iron(III) ions (Joshi et al., 2015).

Antimicrobial Evaluation

• Antibacterial and Antifungal Activities: Derivatives of methyl 3-oxo-2-phenylpropanoate have been synthesized and found effective in antibacterial and antifungal applications (Fuloria et al., 2009).

Safety and Hazards

“Methyl 3-oxo-2-phenylpropanoate” is harmful if swallowed. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray. After handling, it is advised to wash thoroughly. Eating, drinking, or smoking when using this product should be avoided.